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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389 Get Quote

CAS Number: 25114-58-3

Introduction
Indium acetate, with the chemical formula In(CH₃COO)₃, is a white, crystalline, water-soluble

solid that serves as a versatile precursor and catalyst in various chemical applications.[1] It is

particularly noted for its role in the synthesis of indium-based nanomaterials, such as quantum

dots, and as a catalyst in organic synthesis. This technical guide provides an in-depth overview

of indium acetate, including its physical and chemical properties, safety information, detailed

experimental protocols for key applications, and toxicological data. The information is tailored

for researchers, scientists, and professionals involved in drug development and material

science.

Physical and Chemical Properties
Indium acetate is a key compound in the fields of electronics and materials science. It is

recognized for its high thermal stability and solubility in organic solvents, making it a valuable

precursor for transparent conductive oxides and a catalyst in organic reactions.
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Property Value Reference

Molecular Formula C₆H₉InO₆ [2]

Molecular Weight 291.95 g/mol [2]

Appearance White crystalline powder [1]

Melting Point 270 °C (decomposes) [1]

Solubility
Soluble in water, acetic acid,

and mineral acids

Decomposition Products

Upon heating, it decomposes

to form indium oxide, acetic

acid, acetone, and carbon

dioxide.[1][3]

Safety and Handling
Indium acetate is considered a hazardous substance and requires careful handling. It is

classified as a skin and eye irritant and may cause respiratory irritation.[2]

Safety Data Sheet Summary
Hazard Statement Precautionary Measures

Causes skin irritation.[2]
Wash hands thoroughly after handling. Wear

protective gloves.[4]

Causes serious eye irritation.[2] Wear eye protection.[4]

May cause respiratory irritation.[2]
Avoid breathing dust. Use in a well-ventilated

area.[4]

First Aid Measures
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Exposure Route First Aid

Skin Contact Wash with plenty of soap and water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Inhalation
Remove person to fresh air and keep

comfortable for breathing.[4]

Ingestion Rinse mouth. Do NOT induce vomiting.

Applications in Synthesis
Indium acetate is a widely used precursor for the synthesis of various indium-containing

nanomaterials and acts as a catalyst in organic reactions.

Quantum Dot Synthesis
Indium acetate is a common indium source for the synthesis of quantum dots (QDs), which

are semiconductor nanocrystals with size-tunable optical and electronic properties.

This protocol describes a typical hot-injection method for the synthesis of AgInSe₂ QDs.

Materials:

Indium acetate (In(OAc)₃)

Silver nitrate (AgNO₃)

Selenium powder (Se)

1-Octadecene (ODE)

Oleic acid (OA)

Dodecanethiol (DDT)

Oleylamine (OLA)
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Procedure:

Preparation of Precursor Solution:

In a three-neck flask, dissolve indium acetate (0.6 mmol) and silver nitrate (0.2 mmol) in

a mixture of oleic acid (2.0 mL), dodecanethiol (4.0 mL), and 1-octadecene (10.0 mL).

Degas the mixture at 80 °C under vacuum for 30 minutes.

Switch to an argon atmosphere and heat the mixture to 140 °C.

Preparation of Selenium Precursor:

In a separate flask, dissolve selenium powder (1.1 mmol) in a mixture of oleylamine (4.0

mL) and dodecanethiol (270 µL).

Injection and Growth:

Rapidly inject the selenium precursor solution into the hot reaction mixture at 140 °C.

Allow the reaction to proceed at 140 °C for 30 minutes for QD growth.

Quenching and Isolation:

Quench the reaction by immersing the flask in a cold water bath.

Isolate the QDs by precipitation with ethanol followed by centrifugation.

Redisperse the purified QDs in a non-polar solvent like toluene.

Materials:

Indium acetate (In(OAc)₃)

Zinc stearate (for ZnIn₂S₄)

Thioacetamide

Oleic acid
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1-Octadecene

Procedure for In₂S₃ QDs:

In a three-neck flask, combine indium acetate (0.14 mmol), thioacetamide (0.745 mmol),

oleic acid (0.72 mmol), and 1-octadecene (16 mL).

Heat the mixture under a nitrogen atmosphere. The reactants will dissolve around 130 °C.

Maintain the reaction temperature at 150 °C and reflux for 40 minutes.

Stop the reaction by cooling the flask. The resulting solid-state QDs will precipitate.

Procedure for ZnIn₂S₄ QDs:

Follow the same initial steps as for In₂S₃ QDs, but also add zinc stearate (0.12 mmol) to the

initial reaction mixture.

The rest of the procedure is identical.

Quantum
Dot Type

Precursors
Emission
Wavelength
(nm)

Particle
Size (nm)

Quantum
Yield (%)

Reference

InAs/ZnSe/Zn

S

In(OAc)₃,

ZnSe,

(TMS)₃P

770 - -

CIS (CuIn₃S₅)

In(AcO)₃,

CuSO₄, L-

cysteine

708 3.0 ± 0.4 - [5]

InAs
In(Ac)₃, TMS-

As
700-1200 - up to 82% [6]

Catalysis in Organic Synthesis
Indium acetate acts as a Lewis acid catalyst in various organic transformations, including

Friedel-Crafts reactions and the formation of heterocyclic compounds.[7] It is valued for its
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stability in aqueous media, allowing for greener reaction conditions.

Indium(III) acetate can catalyze the intermolecular radical addition of organic iodides to

electron-deficient alkenes in the presence of phenylsilane. This reaction proceeds at room

temperature in ethanol.[8]

A plausible mechanism involves the formation of indium hydride species, which then mediate a

radical chain process.[8]

Thermal Decomposition
Thermogravimetric analysis (TGA) shows that the decomposition of indium acetate in air

occurs in stages, ultimately yielding indium oxide (In₂O₃).

Temperature Range (°C) Mass Loss (%) Evolved Products

100 - 250 ~5 Water vapor, Acetic acid

250 - 350 ~40 Acetone, Carbon dioxide

Final Product Indium Oxide (In₂O₃)

The decomposition process is complex and involves dehydration, deacetoxylation, and the

decomposition of intermediate species. The final decomposition to indium oxide is generally

complete by 400 °C.

Toxicology
The toxicological profile of indium acetate indicates potential health risks upon exposure.

Toxicity Endpoint Value Species Reference

LD50 (Oral) > 2000 mg/kg Rat [4][9]

Studies have shown that subacute exposure to indium acetate can have reproductive toxicity

in male rats.[10] In a study where male rats were given weekly intraperitoneal injections of 1.5

mg/kg body weight for 8 weeks, significant reproductive toxicity was observed. This included an

increased percentage of sperm with abnormal morphology, damaged chromatin integrity, and
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increased superoxide anion generation.[10] Chronic exposure to indium compounds, in

general, has been linked to tooth decay, joint and bone pain, and disorders of the nervous and

gastrointestinal systems.[11]

Experimental Workflow and Signaling Pathway
Diagrams
Below are diagrams generated using Graphviz (DOT language) to illustrate a typical

experimental workflow and a conceptual signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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